Cas no 1141669-59-1 (4-Benzyl-2-homomorpholinecarboxylic Acid)

4-Benzyl-2-homomorpholinecarboxylic Acid structure
1141669-59-1 structure
Product Name:4-Benzyl-2-homomorpholinecarboxylic Acid
CAS No:1141669-59-1
MF:C13H17NO3
MW:235.278983831406
MDL:MFCD11656814
CID:1056102
PubChem ID:56972834
Update Time:2025-09-23

4-Benzyl-2-homomorpholinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-Benzyl-1,4-oxazepane-2-carboxylic acid
    • 4-Benzyl-2-homomorpholinecarboxylic Acid
    • 6096AJ
    • 4-Benzyl-2-homomorpholinecarboxylicAcid
    • SY004913
    • 1141669-59-1
    • MFCD11656814
    • AC1891
    • A926205
    • AKOS022183763
    • 1,4-Oxazepine-2-carboxylic acid, hexahydro-4-(phenylmethyl)-
    • AS-70973
    • CS-0441308
    • MDL: MFCD11656814
    • Inchi: 1S/C13H17NO3/c15-13(16)12-10-14(7-4-8-17-12)9-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2,(H,15,16)
    • InChI Key: QMPCKMUMSFXJQD-UHFFFAOYSA-N
    • SMILES: O1CCCN(CC2C=CC=CC=2)CC1C(=O)O

Computed Properties

  • Exact Mass: 235.12100
  • Monoisotopic Mass: 235.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8
  • XLogP3: -0.9

Experimental Properties

  • PSA: 49.77000
  • LogP: 1.30000

4-Benzyl-2-homomorpholinecarboxylic Acid Pricemore >>

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